2-(4-chlorophenyl)-N-[2-(2-ethoxyethoxy)phenyl]acetamide

• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[2-(2-ethoxyethoxy)phenyl]acetamide
• InChI: InChI=1S/C18H20ClNO3/c1-2-22-11-12-23-17-6-4-3-5-16(17)20-18(21)13-14-7-9-15(19)10-8-14/h3-10H,2,11-13H2,1H3,(H,20,21)
• InChI Key: JDCMNPBJJKRBLC-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1NC(=O)CC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenyl)-N-[2-(2-ethoxyethoxy)phenyl]acetamide, also known as Celecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that has been widely used in treating various inflammatory conditions such as arthritis, menstrual cramps, and acute pain. Celecoxib belongs to the class of COX-2 inhibitors, which selectively inhibit the cyclooxygenase-2 (COX-2) enzyme, thus reducing inflammation and pain without affecting the COX-1 enzyme, which is responsible for maintaining the normal physiological functions of the body.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-[2-(2-ethoxyethoxy)phenyl]acetamide involves the selective inhibition of COX-2 enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting COX-2, this compound reduces inflammation and pain without affecting the COX-1 enzyme, which is responsible for maintaining the normal physiological functions of the body.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the inhibition of prostaglandin synthesis, the reduction of inflammation and pain, the inhibition of angiogenesis, and the induction of apoptosis in cancer cells. This compound has also been shown to have a neuroprotective effect in various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenyl)-N-[2-(2-ethoxyethoxy)phenyl]acetamide in lab experiments include its high potency and selectivity, its well-established synthesis method, and its wide range of therapeutic potential. However, the limitations of using this compound in lab experiments include its potential toxicity and side effects, its limited solubility in water, and its high cost compared to other NSAIDs.

Future Directions

Future research on 2-(4-chlorophenyl)-N-[2-(2-ethoxyethoxy)phenyl]acetamide should focus on its potential in preventing and treating various types of cancer, including colon, breast, and lung cancer. Further studies are needed to elucidate the molecular mechanisms underlying the anti-cancer effects of this compound, as well as its potential in combination with other anti-cancer drugs. In addition, future research should investigate the potential of this compound in treating neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-[2-(2-ethoxyethoxy)phenyl]acetamide involves the condensation of 4-chlorobenzenesulfonyl chloride with 2-(2-ethoxyethoxy)phenyl magnesium bromide, followed by the reaction of the resulting intermediate with acetic anhydride and N-methylmorpholine to form the final product. The synthesis of this compound has been extensively studied and optimized, resulting in high yields and purity of the drug.

Scientific Research Applications

2-(4-chlorophenyl)-N-[2-(2-ethoxyethoxy)phenyl]acetamide has been extensively studied for its therapeutic potential in various inflammatory conditions, including osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. It has also been investigated for its potential in preventing and treating various types of cancer, including colon, breast, and lung cancer. This compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis.